Cas no 1344687-48-4 (N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine)

• Product Name: N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine
• CAS No: 1344687-48-4
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5039216
• Update Time: 2026-02-28

N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine

• Inchi： 1S/C15H14N2O2/c1-18-12-7-8-14-13(9-12)15(17-19-14)16-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： HRQYOZQHCWAUOF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(=N1)NCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 3.5
• Topological Polar Surface Area: 47.3

Additional information on N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine

N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine (CAS No. 1344687-48-4): A Comprehensive Overview

N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine (CAS No. 1344687-48-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the research and development of N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine.

Chemical Structure and Synthesis

N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine is a member of the isoxazole class of compounds, which are known for their diverse biological activities. The compound features a benzyl group attached to the nitrogen atom of the isoxazole ring, along with a methoxy substituent at the 5-position of the benzene ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine typically involves multi-step processes, including the formation of the isoxazole ring and subsequent functionalization. Recent studies have explored various synthetic routes to optimize yield and purity, with methods such as microwave-assisted synthesis and catalytic reactions showing promising results. These advancements have not only improved the efficiency of synthesis but also expanded the scope for large-scale production.

Biological Activities and Mechanisms of Action

N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a neuroprotective agent. Research has shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine has demonstrated significant anticancer activity. Studies have reported that it can inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves multiple pathways, including induction of apoptosis, inhibition of angiogenesis, and modulation of cell cycle progression.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine is an important aspect to consider for its potential use in clinical settings. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a particular affinity for brain tissue.

Toxicological evaluations have indicated that N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, further studies are required to fully understand its long-term safety and potential side effects. Ongoing research is focused on optimizing dosing regimens and identifying any potential drug interactions.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine. Early-phase clinical trials are currently underway to assess its therapeutic potential in patients with neurodegenerative diseases and cancer. Preliminary data from these trials have shown encouraging results, with patients demonstrating improved outcomes and tolerability.

Future research will focus on expanding clinical trials to larger patient populations and exploring combination therapies with other drugs to enhance treatment efficacy. Additionally, efforts are being made to develop novel delivery systems to improve drug delivery and reduce side effects.

Conclusion

In conclusion, N-Benzyl-5-methoxybenzo[d]isoxazol-3-amine (CAS No. 1344687-48-4) represents a promising compound with significant therapeutic potential in various medical conditions. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is anticipated that this compound will play a crucial role in advancing treatments for neurodegenerative diseases and cancer.